Cas no 1403566-45-9 ((2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine)

• Product Name: (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine
• CAS No: 1403566-45-9
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 5199296
• Update Time: 2025-05-24

(2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine

• Inchi： 1S/C14H21N3O/c1-4-5-17-10-13(8-16-17)7-15-9-14-6-11(2)18-12(14)3/h6,8,10,15H,4-5,7,9H2,1-3H3
• InChI Key： IVXKACOJRUSZAA-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(CNCC2C=C(C)OC=2C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine

Introduction to (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine and Its Applications in Modern Chemical Biology

(2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine, with the CAS number 1403566-45-9, is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that feature both furan and pyrazole moieties, which are well-known for their diverse biological activities. The presence of these heterocyclic rings suggests a high degree of molecular flexibility and the ability to interact with various biological targets, making it a promising candidate for further investigation.

The structural composition of (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine is characterized by a central amine group (-NH₂) that is bifurcally attached to two distinct aromatic systems: a 2,5-dimethylfuran moiety and a 1-propyl-1H-pyrazole moiety. This dual connectivity not only enhances the compound's molecular complexity but also opens up multiple avenues for interaction with biological macromolecules. The furan ring, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, while the pyrazole ring is recognized for its role in modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on the development of novel bioactive molecules derived from heterocyclic scaffolds. The combination of furan and pyrazole in (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine aligns well with this trend, as both heterocycles have been extensively studied for their pharmacological properties. For instance, furan derivatives have shown promise in the treatment of neurological disorders, while pyrazole-based compounds have been explored for their anti-inflammatory and antiviral effects. The unique structural features of this compound position it as a potential lead molecule for drug discovery programs targeting various diseases.

The synthesis of (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in the synthetic route typically include the formation of carbon-nitrogen bonds through reductive amination or nucleophilic substitution reactions, followed by functional group interconversions to introduce the desired substituents on the furan and pyrazole rings. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound at each stage of synthesis.

Once synthesized, the biological evaluation of (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine involves rigorous testing across multiple in vitro and in vivo models. These studies aim to assess its efficacy against specific biological targets while also evaluating its safety profile. In vitro assays often include enzyme inhibition studies, where the compound is tested against a panel of enzymes relevant to particular disease pathways. Additionally, cell-based assays are utilized to evaluate its effects on cellular proliferation, apoptosis, and other key biological processes.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ylmethyl)-amine. Molecular docking simulations are commonly employed to predict how this compound might interact with target proteins at an atomic level. These simulations provide valuable insights into binding affinities and potential side effects before any experimental validation is conducted. Furthermore, virtual screening techniques allow researchers to rapidly sift through large libraries of compounds based on predefined criteria, thereby narrowing down the selection pool for further investigation.

In recent studies published in leading scientific journals, derivatives of furan and pyrazole have been investigated for their potential in modulating immune responses and combating infectious diseases. For example, certain furan-based compounds have demonstrated antiviral properties by inhibiting viral replication mechanisms at various stages. Similarly, pyrazole derivatives have shown promise as immunomodulators by influencing cytokine production and immune cell trafficking. The structural features shared by (2,5-Dimethyl-furan-3-ylmethyl)-(1-propyl-1H-pyrazol-4-ymlmethyl)-amine suggest that it may exhibit similar functionalities under appropriate conditions.

The pharmacokinetic properties of this compound are also critical considerations during its development as a potential therapeutic agent. Factors such as solubility, stability, absorption rate, distribution volume, metabolism rate (via Phase I and Phase II pathways), and excretion half-life all play significant roles in determining its overall efficacy and safety profile. Advanced pharmacokinetic modeling techniques are used to predict these parameters before clinical trials are initiated; however; experimental data gathered during preclinical studies often refine these predictions further.

The future direction for research on (2,5-Dimethlfuran-r3rlylmethrle)-(rproprrr-H-przrol-r4rlylmrrle)